Cas no 1351649-14-3 (1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide
• CAS No: 1351649-14-3
• MF: C₁₆H₁₆FNO₂S
• MW: 305.367146492004
• CID: 5896137
• PubChem ID: 71782447
• Update Time: 2025-05-21

1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-(2-hydroxy-2-thiophen-2-ylethyl)cyclopropane-1-carboxamide
• 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide
• AKOS024524916
• F5857-8095
• 1351649-14-3
• 1-(4-fluorophenyl)-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)cyclopropanecarboxamide

• Inchi： 1S/C16H16FNO2S/c17-12-5-3-11(4-6-12)16(7-8-16)15(20)18-10-13(19)14-2-1-9-21-14/h1-6,9,13,19H,7-8,10H2,(H,18,20)
• InChI Key： XPJQNLSNCPDWIA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)(C(NCC(O)C2SC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 305.08857809g/mol
• Monoisotopic Mass: 305.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide

Introduction to 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide (CAS No. 1351649-14-3)

1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1351649-14-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research for potential therapeutic applications.

The molecular structure of 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide features a cyclopropane ring, a key structural motif known for its rigid conformation and ability to modulate biological interactions. The presence of a 4-fluorophenyl group at the first position and a thiophen-2-yl moiety at the second position introduces specific electronic and steric properties that influence its reactivity and binding affinity. Additionally, the hydroxyethyl side chain contributes to hydrogen bonding capabilities, enhancing its potential as a pharmacophore in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The cyclopropane ring in 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide has been shown to improve metabolic stability and binding affinity to biological targets. This structural feature has been exploited in the design of various drug candidates targeting neurological disorders, cancer, and inflammatory diseases.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in modulating the pharmacokinetic properties of the compound. Fluorinated aromatic rings are well-documented for their ability to enhance lipophilicity, metabolic stability, and binding interactions with enzymes and receptors. This property has been leveraged in the development of numerous blockbuster drugs, including antiviral and anticancer agents. The incorporation of fluorine into 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide suggests potential advantages in terms of bioavailability and target engagement.

The thiophen-2-yl group is another critical component of this compound, contributing to its unique chemical profile. Thiophenes are heterocyclic compounds that have been extensively studied for their biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of a thiophene ring in 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide may enhance its interaction with biological targets by providing additional hydrogen bonding or hydrophobic interactions. This feature makes it an attractive scaffold for further derivatization and optimization.

The hydroxyethyl side chain at the nitrogen position introduces polarity to the molecule, which can influence its solubility and permeability across biological membranes. Hydroxyl groups are known for their ability to form hydrogen bonds, which can enhance binding affinity and selectivity. In drug design, hydroxyl-containing moieties are often incorporated to improve pharmacokinetic properties such as solubility and bioavailability. The presence of this group in 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]cyclopropane-1-carboxamide suggests potential advantages in terms of absorption, distribution, metabolism, and excretion (ADME).

Current research in pharmaceutical chemistry increasingly focuses on developing molecules with multifunctional properties. The combination of a cyclopropane ring, fluorinated aromatic ring, thiophene moiety, and hydroxylethyl side chain in 1-(4-fluorophenyl)-N-[2-hydroxy-2-(thiophen-2-y l)ethyl]cyclopropane -1-carboxamide positions it as a versatile scaffold for addressing complex biological targets. Studies have demonstrated that such multifunctional molecules can exhibit enhanced efficacy by simultaneously interacting with multiple binding sites or pathways.

In vitro studies have begun to explore the potential biological activities of 1-(4-fluorophenyl)-N-[2-hydroxy - 2 -(thiophen - 2 - yl) ethyl] cyc lo pro pane - 1 - carboxamide. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders and cancer. The rigid conformation provided by the cyclopropane ring could facilitate optimal binding interactions with target proteins, while the fluorine atom may enhance metabolic stability. Additionally, the thiophene ring could contribute to additional binding interactions through hydrophobic or hydrogen bonding mechanisms.

The hydroxylethyl side chain may also play a role in modulating pharmacokinetic properties by influencing solubility and permeability. Hydroxyl groups are known to enhance solubility in aqueous environments while maintaining adequate lipophilicity for membrane permeability. This balance is critical for achieving optimal bioavailability and therapeutic efficacy. Further studies are needed to fully characterize these properties and explore potential applications.

The synthesis of 1-(4-fluorophenyl)-N-[ 2 - hydro xy - 2 - ( thi o ph ene - 2 - yl ) eth yl ] cyc lo pro pane - 1 - car box am ide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyclopropane ring, functionalization of the aromatic rings with fluorine and thiophene moieties, and incorporation of the hydroxylethyl side chain at the nitrogen position. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and cyclizations are employed to construct this complex molecule.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex organic molecules like 1-(4-fluorophenyl)-N-[ 2 - hydro xy - 2 - ( thi o ph ene - 2 - yl ) eth yl ] cyc lo pro pane - 1 - car box am ide . Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields while maintaining high purity standards. These innovations are crucial for facilitating further research and development efforts aimed at exploring new therapeutic applications.

The potential therapeutic applications of 1-(4-fluorophenyl)-N-[ 2 - hydro xy - 2 - ( thi o ph ene - 2 - yl ) eth yl ] cyc lo pro pane - 1 - car box am ide are still being explored but preliminary findings suggest promising avenues for treating neurological disorders such as Alzheimer's disease , Parkinson's disease , an d multiple sclerosis . The rigid conformation provided by th e cyc lo pro pane ring may facilitate optimal b inding interactions wit h neurodegenerative disease-related proteins . Additionally , th e fluorine atom could enhance metabolic stability an d prolong half-life , while th e thi o phene moiety might contribute t o additional b inding inter actions through hydrophobic or hydrogen bonding mechanisms .

In cancer research , th is compoun d has shown prelimin ary promise as an inhibitor o f certain kinases an d proteases re levant t o tum or growth an d metastasis . Th e combinatio n o f structural feat ures such as th e cyc lo pro pane ring , fluoro r ing , an d thi o phene m oiety may enable selective b inding t o cancer-specific targets . Further stu dies ar e nee ded t o evaluat e it s efficacy an d safety i n preclinical models before moving t o clinical tri als .

The development o f novel therapeutic agents requires thorough characterization o f both chemical an d biological properties . For 1 -(4-fl uoro phen y l ) N-[ 2-hydro xy --(t hi op hen e --y l ) eth y l ] cy clo p ro p ane --car box am ide, comprehensive analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), an d X-ray crystallography are employed t o elucidate its molecular structure an d confirm purity standards . Biological assays including enzyme inhibition assays , cell-based assays , an d animal models are used t o evaluate potential therapeutic activities an d pharmacokinetic properties .

Regulatory considerations play a critical role i n advancing drug candidates from preclinical t o clinical development . Ensuring compliance with regulatory guidelines set forth by agencies such as th e U.S Food an d Drug Administration (FDA) an d European Medicines Agency (EMA) is essential for safe an d effective drug development . This involves rigorous testing an d documentation o f chemical composition , manufacturing processes , quality control measures , an d preclinical data before submitting applications for regulatory approval .

The future o f pharmaceutical research lies i n interdisciplinary collaborations between chemists , biologists , clinicians , an d regulatory experts . By leveraging advances i n synthetic chemistry , computational modeling , an d high-throughput screening technologies , researchers can accelerate th e discovery an d development o f novel therapeutic agents like [product name] . Continued investment i n research infrastructure an d talent development will be crucial for meeting global healthcare challenges effectively .